Cas no 1805290-43-0 (Methyl 5-(difluoromethyl)-3-fluoro-2-iodopyridine-4-acetate)

• Product Name: Methyl 5-(difluoromethyl)-3-fluoro-2-iodopyridine-4-acetate
• CAS No: 1805290-43-0
• MF: C₉H₇F₃INO₂
• MW: 345.057065248489
• CID: 4881995
• Update Time: 2025-10-28

Methyl 5-(difluoromethyl)-3-fluoro-2-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-3-fluoro-2-iodopyridine-4-acetate

• Inchi： 1S/C9H7F3INO2/c1-16-6(15)2-4-5(8(11)12)3-14-9(13)7(4)10/h3,8H,2H2,1H3
• InChI Key： CAGGZNUSYJBWFD-UHFFFAOYSA-N
• SMILES： IC1=C(C(CC(=O)OC)=C(C=N1)C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(difluoromethyl)-3-fluoro-2-iodopyridine-4-acetate

Methyl 5-(difluoromethyl)-3-fluoro-2-iodopyridine-4-acetate (CAS No. 1805290-43-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-(difluoromethyl)-3-fluoro-2-iodopyridine-4-acetate, identified by its CAS number 1805290-43-0, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This pyridine derivative features a unique structural framework that makes it an invaluable intermediate in the synthesis of various bioactive molecules. The presence of both fluoro and iodo substituents, coupled with a difluoromethyl group, endows this compound with distinct chemical properties that are highly conducive to further functionalization. These attributes have positioned it as a cornerstone in the development of novel therapeutic agents, particularly in the areas of oncology and anti-inflammatory treatments.

The growing interest in this compound can be attributed to its role in constructing complex molecular architectures. The pyridine core is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets in multiple ways. In particular, the electron-withdrawing nature of the difluoromethyl group enhances the lipophilicity and metabolic stability of drug candidates, while the fluoro and iodo substituents provide handles for further chemical manipulation via cross-coupling reactions. These reactions are pivotal in modern drug discovery, allowing for the efficient assembly of intricate structures that often exhibit improved pharmacological profiles.

Recent advancements in synthetic methodologies have further highlighted the importance of Methyl 5-(difluoromethyl)-3-fluoro-2-iodopyridine-4-acetate. For instance, palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, have been extensively employed to introduce diverse functional groups at specific positions within the pyridine ring. These techniques have enabled the rapid construction of libraries of derivatives, which can then be screened for biological activity. The ease with which this compound can be modified has made it a favorite among synthetic chemists working on drug development pipelines.

In the context of oncology research, Methyl 5-(difluoromethyl)-3-fluoro-2-iodopyridine-4-acetate has been utilized as a key building block in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with cancer progression. By targeting these enzymes with small-molecule inhibitors, researchers aim to disrupt aberrant signaling networks and induce apoptosis or inhibit proliferation. The structural features of this compound allow for the design of inhibitors with high selectivity and potency. For example, recent studies have demonstrated its utility in generating inhibitors that target tyrosine kinases, which are overexpressed in various cancer types.

The incorporation of fluorine atoms into drug candidates is another area where Methyl 5-(difluoromethyl)-3-fluoro-2-iodopyridine-4-acetate shines. Fluorinated compounds often exhibit enhanced binding affinity to biological targets due to modifications in electronic distributions and steric interactions. Moreover, fluorine atoms can influence metabolic stability by protecting sensitive functional groups from degradation by enzymes such as cytochrome P450 oxidases. This has led to the development of fluorinated drugs that maintain efficacy over longer periods while minimizing side effects.

The role of halogenated pyridines in medicinal chemistry cannot be overstated. The presence of halogen atoms such as iodine and fluorine provides multiple points for reaction coordination, enabling a wide range of synthetic transformations. For instance, iodinated pyridines can undergo palladium-catalyzed C-H activation reactions, allowing for the introduction of new substituents at positions previously considered challenging to access. Similarly, fluorinated derivatives have been explored for their potential in modulating pharmacokinetic properties.

In conclusion, Methyl 5-(difluoromethyl)-3-fluoro-2-iodopyridine-4-acetate (CAS No. 1805290-43-0) represents a critical component in the arsenal of pharmaceutical intermediates. Its unique structural features and reactivity make it an indispensable tool for chemists engaged in drug discovery and development. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is likely to remain at the forefront of innovation in medicinal chemistry.